Cas no 119121-75-4 (2-Thiazolamine,5-bromo-4-(4-methylphenyl)-N-(phenylmethylene)-)

• Product Name: 2-Thiazolamine,5-bromo-4-(4-methylphenyl)-N-(phenylmethylene)-
• CAS No: 119121-75-4
• MF: C₁₇H₁₃BrN₂S
• MW: 357.267521619797
• CID: 231870
• PubChem ID: 9578181
• Update Time: 2025-04-19

2-Thiazolamine,5-bromo-4-(4-methylphenyl)-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,5-bromo-4-(4-methylphenyl)-N-(phenylmethylene)-
• LogP
• (E)-N-[5-bromo-4-(4-methylphenyl)-1,3-thiazol-2-yl]-1-phenylmethanimine
• N-(5-Bromo-4-(4-methylphenyl)-1,3-thiazol-2-yl)-1-phenylmethanimine
• 119121-75-4

• Inchi： 1S/C17H13BrN2S/c1-12-7-9-14(10-8-12)15-16(18)21-17(20-15)19-11-13-5-3-2-4-6-13/h2-11H,1H3/b19-11+
• InChI Key： PPPGBRGNSCWTBX-YBFXNURJSA-N
• SMILES： BrC1=C(C2C=CC(C)=CC=2)N=C(/N=C/C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 355.99839
• Monoisotopic Mass: 355.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 25.25